Cas no 93876-99-4 ((E)-1,3-bis(3-methylphenyl)but-2-en-1-one)

(E)-1,3-bis(3-methylphenyl)but-2-en-1-one structure
93876-99-4 structure
Product Name:(E)-1,3-bis(3-methylphenyl)but-2-en-1-one
CAS No:93876-99-4
MF:C18H18O
MW:250.334925174713
CID:1000265
PubChem ID:6151165
Update Time:2025-04-20

(E)-1,3-bis(3-methylphenyl)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (E)-1,3-bis(3-methylphenyl)but-2-en-1-one
    • DTXSID50422112
    • NSC405241
    • 93876-99-4
    • NSC-405241
    • Inchi: 1S/C18H18O/c1-13-6-4-8-16(10-13)15(3)12-18(19)17-9-5-7-14(2)11-17/h4-12H,1-3H3/b15-12+
    • InChI Key: XEOKHCWHQLPXCM-NTCAYCPXSA-N
    • SMILES: O=C(/C=C(\C)/C1C=CC=C(C)C=1)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 250.136
  • Monoisotopic Mass: 250.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 5

Experimental Properties

  • Density: 1.033
  • Boiling Point: 391.5°C at 760 mmHg
  • Flash Point: 169.7°C
  • Refractive Index: 1.574
  • PSA: 17.07000
  • LogP: 4.58960
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